(2R)-2-Methyl-5-(4-methylphenyl)pentanoic acid

• IUPAC Name: (2R)-2-methyl-5-(4-methylphenyl)pentanoic acid
• InChI: InChI=1S/C13H18O2/c1-10-6-8-12(9-7-10)5-3-4-11(2)13(14)15/h6-9,11H,3-5H2,1-2H3,(H,14,15)/t11-/m1/s1
• InChI Key: SDSIVYUGQSJPEO-LLVKDONJSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CCCC(C)C(=O)O
• Isomeric SMILES: CC1=CC=C(C=C1)CCC[C@@H](C)C(=O)O
• Molecular Formula: C13H18O2
• Molecular Weight: 206.28 g/mol

Description

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